Cas no 1783724-98-0 (5,6,7,8-Tetrahydro-isoquinolin-6-ylamine)

• Product Name: 5,6,7,8-Tetrahydro-isoquinolin-6-ylamine
• CAS No: 1783724-98-0
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• CID: 6620789
• PubChem ID: 105429232
• Update Time: 2026-03-11

5,6,7,8-Tetrahydro-isoquinolin-6-ylamine Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydro-isoquinolin-6-ylamine
• SCHEMBL21855453
• AT37459
• 1783724-98-0
• 5,6,7,8-TETRAHYDROISOQUINOLIN-6-AMINE

• Inchi： 1S/C9H12N2/c10-9-2-1-8-6-11-4-3-7(8)5-9/h3-4,6,9H,1-2,5,10H2
• InChI Key： FNBKVOMDUKRKAG-UHFFFAOYSA-N
• SMILES： NC1CC2C=CN=CC=2CC1

Computed Properties

• Exact Mass: 148.100048391g/mol
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.9Ų

Additional information on 5,6,7,8-Tetrahydro-isoquinolin-6-ylamine

Introduction to 5,6,7,8-Tetrahydro-isoquinolin-6-ylamine (CAS No. 1783724-98-0)

5,6,7,8-Tetrahydro-isoquinolin-6-ylamine, identified by the Chemical Abstracts Service Number (CAS No.) 1783724-98-0, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative belongs to the tetrahydroisoquinoline family, a class of molecules known for their diverse biological activities and pharmacological potential. The structural framework of 5,6,7,8-Tetrahydro-isoquinolin-6-ylamine consists of a benzene ring fused with a piperidine moiety, featuring an amine substituent at the 6-position. This particular configuration imparts unique chemical and biological properties that make it a valuable scaffold for drug discovery and development.

The synthesis of 5,6,7,8-Tetrahydro-isoquinolin-6-ylamine involves multi-step organic transformations, typically starting from readily available precursors such as phenethylamines or benzaldehyde derivatives. The process often includes cyclization reactions to form the isoquinoline core, followed by hydrogenation to introduce the tetrahydro structure. The introduction of the amine group at the 6-position is a critical step, often achieved through reductive amination or nucleophilic substitution reactions. These synthetic pathways highlight the compound's accessibility while maintaining high purity standards essential for pharmaceutical applications.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of the interactions between 5,6,7,8-Tetrahydro-isoquinolin-6-ylamine and biological targets. Studies indicate that this compound exhibits promising binding affinity for various enzymes and receptors involved in neurological and cardiovascular diseases. The amine group at the 6-position serves as a key pharmacophore, facilitating interactions with target proteins through hydrogen bonding and hydrophobic interactions. This has spurred interest in its potential as an intermediate in the synthesis of novel therapeutic agents.

In the realm of medicinal chemistry, 5,6,7,8-Tetrahydro-isoquinolin-6-ylamine has been explored as a precursor for more complex molecules with enhanced pharmacological profiles. Researchers have leveraged its structural features to design derivatives with improved solubility, bioavailability, and target specificity. For instance, modifications at the 3-position or 7-position of the tetrahydroisoquinoline ring have yielded compounds with potent effects on monoamine oxidase (MAO) inhibition—a mechanism relevant to depression and neurodegenerative disorders. Such modifications underscore the versatility of this scaffold in drug design.

The pharmacological evaluation of 5,6,7,8-Tetrahydro-isoquinolin-6-ylamine has revealed intriguing biological activities. Preclinical studies suggest that it may possess neuroprotective properties by modulating neurotransmitter systems involved in cognitive function and mood regulation. Additionally, its interaction with cardiovascular targets has been investigated for potential applications in managing hypertension and related conditions. These findings align with the broader interest in tetrahydroisoquinoline derivatives as therapeutic candidates.

From an industrial perspective, the production of 5,6,7,8-Tetrahydro-isoquinolin-6-ylamine on an industrial scale requires stringent quality control measures to ensure consistency and purity. Advances in continuous flow chemistry have enabled more efficient synthesis routes with reduced environmental impact. These innovations are particularly relevant in pharmaceutical manufacturing where cost-effectiveness and sustainability are increasingly prioritized.

The role of 5,6,7,8-Tetrahydro-isoquinolin-6-ylamine in academic research continues to expand. Collaborative efforts between chemists and biologists are uncovering new mechanisms by which this compound influences cellular processes. For example, its ability to modulate ion channels has been linked to potential applications in treating neurological disorders such as epilepsy and chronic pain syndromes. Such discoveries highlight its significance as a research tool and a lead compound for future drug development.

The regulatory landscape for compounds like 5,6,7,8-Tetrahydro-isoquinolin-6-ylamine is shaped by guidelines from agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulations ensure that all pharmaceutical intermediates meet rigorous safety and efficacy standards before advancing to clinical trials. Compliance with these guidelines is essential for researchers aiming to translate laboratory findings into viable therapeutic options.

Future directions in the study of 5,6,7,8-Tetrahydro-isoquinolin-6-ylamine include exploring its role in combination therapies and personalized medicine approaches. By integrating structural biology insights with high-throughput screening techniques， researchers can accelerate the discovery of novel derivatives with tailored properties. This interdisciplinary approach holds promise for addressing unmet medical needs across various therapeutic areas.